Cas no 2228184-41-4 (1-3-(4-fluorophenyl)propyl-N-methylcyclopropan-1-amine)

• Product Name: 1-3-(4-fluorophenyl)propyl-N-methylcyclopropan-1-amine
• CAS No: 2228184-41-4
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 5970011
• PubChem ID: 165868481
• Update Time: 2025-06-12

1-3-(4-fluorophenyl)propyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-fluorophenyl)propyl-N-methylcyclopropan-1-amine
• 1-[3-(4-fluorophenyl)propyl]-N-methylcyclopropan-1-amine
• EN300-1781058
• 2228184-41-4

• Inchi： 1S/C13H18FN/c1-15-13(9-10-13)8-2-3-11-4-6-12(14)7-5-11/h4-7,15H,2-3,8-10H2,1H3
• InChI Key： ZUBQBGQQATUJMG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCCC1(CC1)NC

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 1-3-(4-fluorophenyl)propyl-N-methylcyclopropan-1-amine

Introduction to 1-3-(4-fluorophenyl)propyl-N-methylcyclopropan-1-amine (CAS No. 2228184-41-4)

1-3-(4-fluorophenyl)propyl-N-methylcyclopropan-1-amine, with the CAS number 2228184-41-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring, a fluorinated phenyl group, and an alkyl amine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-3-(4-fluorophenyl)propyl-N-methylcyclopropan-1-amine is particularly intriguing due to the presence of the fluorine atom in the phenyl ring. Fluorine is known for its ability to modulate the physicochemical properties of organic molecules, such as lipophilicity, metabolic stability, and receptor binding affinity. These properties are crucial in drug design and development, as they can significantly influence the pharmacokinetics and pharmacodynamics of a compound.

Recent studies have explored the potential of 1-3-(4-fluorophenyl)propyl-N-methylcyclopropan-1-amine in various therapeutic areas. One notable area of research is its potential as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, possibly through its interaction with serotonin and norepinephrine receptors. This finding is particularly promising given the growing need for new and effective treatments for depression.

In addition to its antidepressant properties, 1-3-(4-fluorophenyl)propyl-N-methylcyclopropan-1-amine has also been investigated for its potential as an anxiolytic agent. Anxiety disorders are prevalent mental health conditions that often coexist with depression. The compound's ability to reduce anxiety in preclinical models suggests that it may have a dual therapeutic benefit, addressing both depression and anxiety simultaneously.

The pharmacokinetic profile of 1-3-(4-fluorophenyl)propyl-N-methylcyclopropan-1-amine has been another focus of recent research. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. These properties indicate that the compound could be administered orally, making it more convenient for patients and potentially reducing side effects associated with other routes of administration.

The safety profile of 1-3-(4-fluorophenyl)propyl-N-methylcyclopropan-1-amine is also an important aspect of its evaluation. Preclinical toxicology studies have demonstrated that the compound has a low toxicity profile at therapeutic doses. This finding is encouraging, as it suggests that the compound may be well-tolerated by patients during clinical trials.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-3-(4-fluorophenyl)propyl-N-methylcyclopropan-1-amine. Early-phase trials are focusing on establishing the optimal dosing regimen and assessing the compound's safety in human subjects. If these trials yield positive results, larger-scale trials will be conducted to determine the compound's therapeutic potential in treating depression and anxiety disorders.

In conclusion, 1-3-(4-fluorophenyl)propyl-N-methylcyclopropan-1-amine (CAS No. 2228184-41-4) represents a promising candidate in the development of new therapeutic agents for mental health disorders. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy, this compound has the potential to make significant contributions to the field of psychiatric medicine.